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Compound of Interest

Compound Name: 1-Bromoadamantane

Cat. No.: B1268071

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for the proper handling and disposal of 1-Bromoadamantane.

Chemical and Physical Properties:

Property Value

Appearance White to off-white crystalline powder[1]
Molecular Weight 215.14 g/mol [1]

Melting Point 117-120 °C[2][3]

Solubility Insoluble in water[1]

- Stable under normal temperatures and
Stability _ _ N
pressures, but is moisture sensitive

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromoadamantane is considered a hazardous substance. It may cause eye, skin, and
respiratory tract irritation. The toxicological properties of this substance have not been fully
investigated. Therefore, appropriate personal protective equipment must be worn at all times.
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Recommended Personal Protective Equipment (PPE):

PPE Category Item Standard/Specification

o OSHA's eye and face
Safety glasses with side ] ) )
protection regulations in 29

Eye Protection shields or chemical safety
CFR 1910.133 or European
goggles
Standard EN166
Suitable materials include
] ] ] polychloroprene, nitrile rubber,
Hand Protection Chemical-resistant gloves
butyl rubber, and
fluorocaoutchouc
Lab coat or overalls, and a Flame-resistant lab coats
Body Protection P.V.C. apron when handling (NFPA 2112 compliant) should
larger quantities be worn if there is a risk of fire
NIOSH/MSHA or European Use if exposure limits are
Respiratory Protection Standard EN 149 approved exceeded or if irritation or other
respirator symptoms are experienced

Experimental Workflow for Handling 1-
Bromoadamantane

The following diagram outlines the standard procedure for handling 1-Bromoadamantane in a
laboratory setting.

Workflow for Handling 1-Bromoadamantane
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Caption: A flowchart illustrating the key steps for safely handling 1-Bromoadamantane, from
preparation to disposal.

Step-by-Step Handling Procedures
1. Engineering Controls:

o Always handle 1-Bromoadamantane in a well-ventilated area, preferably within a chemical
fume hood.

» Facilities should be equipped with an eyewash station and a safety shower.
2. Personal Protective Equipment (PPE) and Personal Hygiene:

» Wear the appropriate PPE as detailed in the table above.

e Wash hands thoroughly after handling and before eating, drinking, or smoking.
* Remove contaminated clothing and wash it before reuse.

3. Handling:

e Avoid contact with skin, eyes, and clothing.

¢ Minimize dust generation and accumulation.

o Keep the container tightly closed when not in use.

e Avoid ingestion and inhalation.

4. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible substances such as oxidizing agents.

e The product is moisture-sensitive and should be stored accordingly.
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Spill and Emergency Procedures

Spills:

o For minor spills, remove all ignition sources and clean up immediately using dry procedures
to avoid generating dust. Place the spilled material into a suitable, labeled container for
waste disposal.

o For major spills, advise personnel in the area and alert emergency responders.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: If swallowed, do NOT induce vomiting. If the person is conscious and alert, rinse
their mouth and drink 2-4 cupfuls of milk or water. Seek medical attention immediately.

Disposal Plan

All waste containing 1-Bromoadamantane must be handled as hazardous waste and disposed
of in accordance with local, state, and federal regulations.

Waste Segregation and Labeling:
o Collect waste in a suitable, clearly labeled, and closed container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Disposal Method:
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o Consult with your institution's EHS office or a licensed professional waste disposal service
for proper disposal procedures.

e Do not dispose of down the drain or in regular trash. This material is very toxic to aquatic
organisms and may cause long-term adverse effects in the aquatic environment.

o Containers should be punctured to prevent re-use and disposed of at an authorized landfill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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